Cas no 1932362-96-3 ([trans-3-(dimethylamino)cyclobutyl]methanol)

[trans-3-(dimethylamino)cyclobutyl]methanol structure
1932362-96-3 structure
Product Name:[trans-3-(dimethylamino)cyclobutyl]methanol
CAS No:1932362-96-3
MF:C7H15NO
MW:129.200102090836
CID:5737638
PubChem ID:115011199
Update Time:2026-03-11

[trans-3-(dimethylamino)cyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

    • 1932362-96-3
    • [(1s,3s)-3-(dimethylamino)cyclobutyl]methanol
    • (cis-3-(Dimethylamino)cyclobutyl)methanol
    • 1932428-85-7
    • PS-20322
    • CS-0310370
    • 1824446-93-6
    • SCHEMBL22967524
    • PS-20323
    • (3-(DIMETHYLAMINO)CYCLOBUTYL)METHANOL
    • ((1r,3r)-3-(dimethylamino)cyclobutyl)methanol
    • MFCD22394180
    • [trans-3-(dimethylamino)cyclobutyl]methanol
    • EN300-349400
    • AT30845
    • E73667
    • EN300-718613
    • [cis-3-(dimethylamino)cyclobutyl]methanol
    • (trans-3-(Dimethylamino)cyclobutyl)methanol
    • E73666
    • SY324057
    • [3-(Dimethylamino)cyclobutyl]methanol
    • [(1r,3r)-3-(dimethylamino)cyclobutyl]methanol
    • Inchi: 1S/C7H15NO/c1-8(2)7-3-6(4-7)5-9/h6-7,9H,3-5H2,1-2H3
    • InChI Key: AUUKYXJUVPYSCS-UHFFFAOYSA-N
    • SMILES: OCC1CC(C1)N(C)C

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 86.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 23.5Ų

[trans-3-(dimethylamino)cyclobutyl]methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1098195-100mg
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
100mg
$250 2024-07-21
eNovation Chemicals LLC
Y1098195-250MG
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
250mg
$385 2024-07-21
eNovation Chemicals LLC
Y1098195-500MG
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
500mg
$640 2024-07-21
eNovation Chemicals LLC
Y1098195-1G
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
1g
$960 2024-07-21
eNovation Chemicals LLC
Y1098195-5G
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
5g
$2890 2024-07-21
eNovation Chemicals LLC
Y1098195-10G
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
10g
$4815 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1320-100MG
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
100MG
¥ 1,280.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1320-250MG
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
250MG
¥ 2,052.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1320-500MG
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
500MG
¥ 3,418.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1320-1G
[trans-3-(dimethylamino)cyclobutyl]methanol
1932362-96-3 97%
1g
¥ 5,121.00 2023-04-14

Additional information on [trans-3-(dimethylamino)cyclobutyl]methanol

Introduction to [trans-3-(dimethylamino)cyclobutyl]methanol (CAS No. 1932362-96-3)

[trans-3-(dimethylamino)cyclobutyl]methanol (CAS No. 1932362-96-3) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound belongs to the class of cycloalkyl amines and has garnered considerable attention due to its potential applications in drug development and biochemical research.

The molecular structure of [trans-3-(dimethylamino)cyclobutyl]methanol consists of a cyclobutyl ring substituted with a dimethylamino group and a hydroxymethyl group. This specific arrangement imparts distinct stereochemical and electronic characteristics, making it a valuable scaffold for designing novel bioactive molecules. The presence of the dimethylamino group enhances the compound's basicity, which can be exploited in various pharmacological interactions.

In recent years, [trans-3-(dimethylamino)cyclobutyl]methanol has been extensively studied for its role in developing therapeutic agents targeting neurological disorders. Its structural motif is reminiscent of several known bioactive compounds that interact with central nervous system receptors. Preliminary studies suggest that this compound may exhibit properties relevant to modulating neurotransmitter activity, particularly in pathways involving dopamine and serotonin.

One of the most intriguing aspects of [trans-3-(dimethylamino)cyclobutyl]methanol is its potential as a ligand in receptor binding studies. The cycloalkyl moiety provides a rigid framework that can mimic natural substrates or inhibitors, while the dimethylamino group allows for hydrogen bonding and ionic interactions with target proteins. This dual functionality makes it an attractive candidate for high-throughput screening assays aimed at identifying new drug candidates.

Recent advancements in computational chemistry have enabled more precise modeling of [trans-3-(dimethylamino)cyclobutyl]methanol's interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its binding affinity and conformational flexibility. These studies have highlighted the compound's potential as a lead molecule for further optimization towards specific therapeutic applications.

The synthesis of [trans-3-(dimethylamino)cyclobutyl]methanol presents unique challenges due to the need for precise stereocontrol during the construction of the cycloalkyl ring and the introduction of functional groups. Advanced synthetic methodologies, including asymmetric catalysis and transition metal-catalyzed reactions, have been employed to achieve high yields and enantiopurity. These techniques are crucial for ensuring that the final product exhibits the desired pharmacological properties without unwanted side effects.

Industrial-scale production of [trans-3-(dimethylamino)cyclobutyl]methanol is still in its early stages, but ongoing research efforts aim to develop more efficient and cost-effective synthetic routes. Collaborative projects between academic institutions and pharmaceutical companies are exploring novel catalytic systems and green chemistry principles to streamline the manufacturing process. Such initiatives are essential for making this promising compound more accessible for further development.

The safety profile of [trans-3-(dimethylamino)cyclobutyl]methanol is another critical area of investigation. While preliminary toxicology studies suggest that it is well-tolerated at moderate doses, more comprehensive assessments are necessary to fully understand its potential risks. Researchers are employing advanced in vitro and in vivo models to evaluate its safety margins and long-term effects. These studies are vital for ensuring that any future therapeutic applications are both effective and safe for human use.

Future directions in the study of [trans-3-(dimethylamino)cyclobutyl]methanol include exploring its derivatives as part of structure-activity relationship (SAR) studies. By modifying various functional groups within its framework, scientists can fine-tune its pharmacological properties to target specific diseases or biological pathways. The versatility of this compound makes it an excellent starting point for generating a library of novel bioactive molecules with tailored functionalities.

In conclusion, [trans-3-(dimethylamino)cyclobutyl]methanol (CAS No. 1932362-96-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with promising preliminary findings, make it a compelling candidate for further exploration. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disciplines.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD